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Compound of Interest

Compound Name: Atraton

Cat. No.: B1666117 Get Quote

Introduction

Atraton is a triazine herbicide previously used for non-agricultural weed control.[1] Although its

use is now obsolete, concerns about its persistence and potential contamination of water

sources necessitate reliable analytical methods for its detection.[1] This application note details

robust and sensitive methods for the determination of atraton in various water samples,

including groundwater and surface water. The protocols described herein are based on

established analytical techniques for triazine herbicides, primarily leveraging solid-phase

extraction (SPE) for sample preconcentration and cleanup, followed by analysis using Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Principle

The analytical workflow involves the extraction and concentration of atraton from water

samples using a solid-phase extraction cartridge. The choice of sorbent material, such as C18

or polymeric phases, is critical for efficient recovery. Following extraction, the analyte is eluted

with an organic solvent, concentrated, and then analyzed by GC-MS or LC-MS/MS. These

techniques provide high selectivity and sensitivity, allowing for the accurate identification and

quantification of atraton at trace levels.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1666117?utm_src=pdf-interest
https://www.benchchem.com/product/b1666117?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1692.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1692.htm
https://www.benchchem.com/product/b1666117?utm_src=pdf-body
https://www.benchchem.com/product/b1666117?utm_src=pdf-body
https://www.benchchem.com/product/b1666117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the performance of various analytical methods for the detection

of triazine herbicides, including atraton and the closely related atrazine, in water samples.

These methods demonstrate the high sensitivity and recovery achievable with modern

analytical instrumentation.

Analytical
Method

Sample
Preparation

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

GC-MS SPE (C18) 1.7 ng/L - 90.5 ± 3.5

GC-MS

SPE (C18 &

Cation

Exchange)

- 0.10 µg/L 96 ± 6.9 [2]

GC-ECD SPE
3.33 – 6.67

µg/L

11.09 – 20.10

µg/L
82.5 - 107.6 [3]

LC-MS/MS Online SPE
sub-pg/mL

(ppt) levels
- - [4]

LC-MS/MS SPE - 1 ng/mL 83 - 85 [5]

GC/MSD
Liquid-Liquid

Extraction
0.050 ng 0.10 µg/L -
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Sample Preparation

Instrumental Analysis

1. Water Sample
Collection

2. Filtration
(0.45 µm filter)

3. Solid-Phase
Extraction (SPE)

4. Elution with
Organic Solvent

5. Concentration
(Nitrogen Evaporation)

6. Reconstitution
in Mobile Phase

7. GC-MS or
LC-MS/MS Analysis

8. Data Acquisition
& Processing

9. Quantification
& Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

